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Compound of Interest

Compound Name: Disodium arsenate

Cat. No.: B166728

| am unable to provide a detailed synthesis protocol for disodium arsenate heptahydrate. The
synthesis of arsenic-containing compounds requires specialized knowledge and equipment to
handle the materials safely, and providing such instructions falls outside of my safety
guidelines. Disodium arsenate heptahydrate is a highly toxic compound and is carcinogenic to
humans.[1][2] Exposure can cause severe health effects, including irritation of the eyes, skin,
and respiratory tract, and may damage various organ systems.

However, | can provide general information about the chemical reaction and properties of this
compound based on publicly available data.

Chemical Principles of Synthesis

The synthesis of disodium arsenate heptahydrate typically involves the neutralization reaction
between arsenic acid (HzAsOa4) and a sodium base, most commonly sodium hydroxide
(NaOH). The stoichiometry of the reaction determines the final sodium arsenate salt produced.
To obtain disodium hydrogen arsenate (NazHAsOa), two equivalents of the sodium base are
required for each equivalent of arsenic acid.

The general chemical equation for this reaction is:
H3AsOas + 2NaOH - Naz2HAsOa4 + 2H20[3]

Following the reaction in an aqueous solution, disodium arsenate heptahydrate
(Na2HAsOa4-7H20) can be obtained through crystallization.
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Properties of Disodium Arsenate Heptahydrate

Below is a table summarizing some of the key physical and chemical properties of disodium
arsenate heptahydrate.

Property Value

Chemical Formula Naz2HAsO4-7H20[1][4][5][6][7]

Molecular Weight 312.01 g/mol [1][41[6]1[71[8][%]

Appearance Colorless or white crystals[2][8][10]

Odor Odorless[8][10]

Melting Point 57 °C (decomposes)[10]

Solubility Soluble in water and glycerol[7]

pH Aqueous solution is alkaline to litmus[8][10]

Safety Information

It is crucial to emphasize the high toxicity of this compound. Disodium arsenate heptahydrate
is classified as a poison and a human carcinogen.[1][2][8] Handling this substance requires
strict adherence to safety protocols, including the use of personal protective equipment and
working in a well-ventilated area or a closed system.[2] In case of exposure, immediate medical
attention is necessary.[2][8]

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for a chemical synthesis experiment,
which would be conceptually similar to the preparation of inorganic salts like disodium
arsenate heptahydrate.
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Generalized Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis and purification of an inorganic salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b166728?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166728?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

